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Compound of Interest

Compound Name: N-Formyl tranexamic acid

Cat. No.: B15293070

Technical Support Center: N-Formyl Tranexamic
Acid Extraction

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to address low recovery of N-Formyl tranexamic acid during extraction
procedures. The information is tailored for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of N-Formyl tranexamic acid that influence its
extraction?

N-Formyl tranexamic acid (molecular formula: CO9H15NO3, molecular weight: 185.22 g/mol )
is a derivative of tranexamic acid.[1] The formylation of the amino group removes its basicity,
making the molecule an acidic compound due to the carboxylic acid group. Its polarity is a
critical factor; like its parent compound, tranexamic acid, it is expected to be highly soluble in
agueous solutions and less soluble in non-polar organic solvents.

Estimated Physicochemical Properties:
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Impact on Extraction

pKa ~3 - 5 (for the carboxylic acid)

The pH of the agueous sample
must be adjusted to below this
range to ensure the molecule
is in its neutral, less polar form,
which is more amenable to
extraction into an organic
solvent or retention on a non-

polar solid phase.

High in polar solvents (e.qg.,
Solubility water, methanol). Limited in

non-polar organic solvents.

Solvent selection for both
liquid-liquid and solid-phase
extraction is critical. A
moderately polar, water-
immiscible solvent is often
required for efficient liquid-

liquid extraction.

Q2: 1 am experiencing low recovery in my liquid-liquid extraction (LLE). What are the common

causes?

Low recovery in LLE can stem from several factors. The troubleshooting workflow below can

help identify the root cause.
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Is the aqueous phase pH

at least 2 units below the estimated pKa

{ s the organi sovn appropriate?

Yes No.

B Select a more polar, water-immiscible solvent.
o Consider ethyl or a mixture l
15 an emuision forming? |1 Centitignion Consider eihyl acetate, or a mixture like
isopropanalchioroform,

Potential Solutions

Increase the organic solvent to agues
(e.g., from 2:1 to 5:1)

ous sample ratio
)

- Gentle swirling instead of vigorous shaking

Are you performing multple extractions?
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Low SPE Recovery

Was the sample pH adjusted to ~2 units]

below the estimated pKa?

Yes

Was the sorbent properly conditioned
and equilibrated?

Adjust sample pH to be acidic.

Yes

[Was the sample loaded at an appropriate

Condition with methanol, then equilibrate with
flow rate?

acidified water. Do not let the sorbent run dry.

Yes

Is the wash solvent too strong? Decrease the flow rate during sample loading.

No, analyte is in the wash
AA §
Es the elution solvent strong enough?

Analyte in wash

Use a weaker wash solvent (e.g., decrease
the percentage of organic solvent).

No, analyte femaifis on column

Use a stronger elution solvent (e.g., increase
Recovery Improved

organic content, add a modifier like ammonia).

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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